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Compound of Interest

Compound Name: CGP 62349

Cat. No.: B1668530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of a stock solution of CGP
62349, a selective GABA B receptor antagonist. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Compound Information
A summary of the key chemical properties of CGP 62349 is presented in the table below.

Property Value Source

Molecular Weight 421.4 g/mol [1][2]

Alternative Molecular Weight 407.40 g/mol , 421.17 g/mol [3][4]

Appearance Solid [5]

Solubility

Soluble in DMSO. May also be

soluble in Water, Ethanol, or

DMF.

[5]
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CGP 62349 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM CGP 62349 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution. The concentration can be

adjusted based on experimental needs by modifying the calculations accordingly.

Calculations:

To prepare a 10 mM stock solution, the required mass of CGP 62349 is calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution, using a molecular weight of 421.4 g/mol :

Mass (mg) = 10 mM * 1 mL * 0.4214 g/mol = 4.214 mg

Procedure:

Weighing: Carefully weigh out 4.214 mg of CGP 62349 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the CGP 62349
powder.
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Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution if necessary.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[5]

Storage and Stability
Proper storage is critical to maintain the integrity of the CGP 62349 stock solution.

Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from InvivoChem.[5]

Visualized Workflow
The following diagram illustrates the key steps in the preparation of a CGP 62349 stock

solution.
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Stock Solution Preparation

1. Weigh CGP 62349

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot Solution

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for CGP 62349 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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